
A Comparative Guide to Amotosalen and
Riboflavin Pathogen Inactivation Technologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amotosalen

Cat. No.: B1665471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two leading pathogen inactivation (PI)

technologies used to enhance the safety of blood components for transfusion: the

amotosalen/UVA light system (INTERCEPT™ Blood System) and the riboflavin/UV light

system (Mirasol® PRT System). The information presented is supported by experimental data

to aid in the evaluation of these technologies for research and clinical applications.

Mechanism of Action
Both technologies target the nucleic acids of pathogens, rendering them incapable of

replication and thus non-infectious. However, the specific molecular mechanisms differ

significantly.

Amotosalen/UVA (INTERCEPT™)
The INTERCEPT system utilizes amotosalen, a synthetic psoralen compound.[1][2][3] This

photoactive molecule penetrates the cellular and nuclear membranes of pathogens and

leukocytes.[4] It intercalates into double-stranded regions of DNA and RNA.[1][3] Upon

activation by UVA light (320-400 nm), amotosalen forms covalent cross-links with pyrimidine

bases (thymine, cytosine, and uracil), which irreversibly blocks the replication and transcription

of the nucleic acids.[1][4][5]
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Amotosalen/UVA Mechanism of Action

Riboflavin/UV (Mirasol®)
The Mirasol system uses riboflavin (Vitamin B2), a naturally occurring compound, as a

photosensitizer.[6][7] When exposed to broad-spectrum UV light (primarily UVA and UVB, 285-

365 nm), riboflavin associates with nucleic acids and initiates a photochemical reaction.[4] This
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process primarily involves an oxygen-independent electron transfer that causes irreversible

oxidative damage to guanine bases in DNA and RNA, preventing replication.[4][6][8]
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Riboflavin/UV Mechanism of Action
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Amotosalen (INTERCEPT™) Workflow Riboflavin (Mirasol®) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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